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Compound of Interest

4-(Hydroxymethyl)-2-iodo-6-
Compound Name:
methoxyphenol

Cat. No.: B1354997

CAS Number: 37987-21-6

This technical guide provides a comprehensive overview of 4-(hydroxymethyl)-2-iodo-6-
methoxyphenol, also known as 5-iodovanillyl alcohol. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical and Physical Properties

4-(Hydroxymethyl)-2-iodo-6-methoxyphenol is a substituted phenolic compound. Its
properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1354997?utm_src=pdf-interest
https://www.benchchem.com/product/b1354997?utm_src=pdf-body
https://www.benchchem.com/product/b1354997?utm_src=pdf-body
https://www.benchchem.com/product/b1354997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula CsHolOs3 [1]

Molecular Weight 280.06 g/mol [1]

Appearance Solid (Predicted) -

Melting Point Not available -

Boiling Point Not available -

- Soluble in organic solvents like

Solubility (Inferred)
ethanol, DMSO

CAS Number 37987-21-6 [1]
5-iodovanillyl alcohol, 3-iodo-4-

Synonyms hydroxy-5- [1]
methoxybenzenemethanol

Predicted Physicochemical Properties:

Property Value Source

XLogP3 1.3 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

ydrog p 3 [1]
Count
Rotatable Bond Count 2 [1]

Exact Mass

279.95964 Da

[1]

Monoisotopic Mass

279.95963 Da

[2]

Polar Surface Area

49.69 A2

[1]

Heavy Atom Count

12

[1]

Spectroscopic Data (Predicted)
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Experimental spectroscopic data for 4-(hydroxymethyl)-2-iodo-6-methoxyphenol is not

readily available in the literature. The following tables present predicted data.

Predicted *H-NMR Spectral Data (800 MHz, D20):

Chemical Shift (ppm) Multiplicity Assignment
~7.2-75 Singlet Ar-H
~7.0-7.2 Singlet Ar-H

~4.5 Singlet -CH2-OH
~3.8 Singlet -OCHs

Note: Predicted shifts can vary based on the software and solvent used.

Predicted 13C-NMR Spectral Data:

Chemical Shift (ppm)

Assignment

~148 C-O (Phenolic)
~145 C-OCHs
~135 C-l
~130 C-CH20H
~115 Ar-CH
~110 Ar-CH
~65 -CH2-OH
~56 -OCHs
Note: These are approximate predicted values.
Predicted Mass Spectrometry Data:
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Adduct mlz

[M+H]* 280.96691
[M+Na]* 302.94885
[M-H]~ 278.95235

Source: Predicted data from PubChem.[2]
Infrared (IR) Spectroscopy:

While an experimental spectrum is unavailable, the IR spectrum is expected to show
characteristic peaks for the functional groups present:

Wavenumber (cm—?) Functional Group

3500 - 3200 O-H stretch (alcohol, phenol)
3100 - 3000 C-H stretch (aromatic)

2950 - 2850 C-H stretch (aliphatic)

1600 - 1450 C=C stretch (aromatic)

1260 - 1000 C-0 stretch (ether, alcohol)
600 - 500 C-I stretch

Experimental Protocols
Synthesis of 4-(Hydroxymethyl)-2-iodo-6-methoxyphenol

A plausible synthesis route for this compound is the electrophilic iodination of vanillyl alcohol
(4-(hydroxymethyl)-2-methoxyphenol). The following is a representative protocol adapted from
the iodination of vanillin.

Materials:

e Vanillyl alcohol (4-(hydroxymethyl)-2-methoxyphenol)
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e Sodium iodide (Nal)

e Sodium hypochlorite (NaOCI, commercial bleach solution)
» Ethanol

e Hydrochloric acid (HCI), dilute
e Sodium thiosulfate (Na2S203)
o Deionized water

* Ice bath

o Magnetic stirrer and stir bar

» Round bottom flask

e Separatory funnel

e Bichner funnel and filter paper

Procedure:

Dissolve vanillyl alcohol in ethanol in a round bottom flask.
e Add sodium iodide to the solution and stir until dissolved.
e Cool the flask in an ice bath.

e Slowly add a solution of sodium hypochlorite dropwise to the cooled mixture over a period of
15-20 minutes with continuous stirring.

» After the addition is complete, remove the flask from the ice bath and allow it to stir at room
temperature for an additional 30 minutes.

e Quench the reaction by adding a solution of sodium thiosulfate to neutralize any remaining
iodine and sodium hypochlorite.
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Acidify the mixture with dilute hydrochloric acid to precipitate the product.

Cool the mixture in an ice bath to maximize precipitation.

Collect the solid product by vacuum filtration using a Bichner funnel.

Wash the product with cold deionized water.

The crude product can be purified by recrystallization from an ethanol/water mixture.

Diagram of Synthetic Workflow:

. > lodination > Quenching > Acidification > I . > Recrystallization > 4-(Hydroxymethyl)-2-iodo-
GanlllyIAlcohol GNaI,NaOCI,EthanoI) (Na2s203) [ (HCI) ) Flltratlon&WashanD ((EthanoI/Water) 6-methoxyphenol

Click to download full resolution via product page

Caption: Synthetic workflow for 4-(Hydroxymethyl)-2-iodo-6-methoxyphenol.

Potential Biological Activity

Specific biological studies on 4-(hydroxymethyl)-2-iodo-6-methoxyphenol are limited.
However, based on the known activities of structurally related methoxyphenols like vanillin,
vanillyl alcohol, and eugenol, this compound is hypothesized to possess antioxidant and anti-
inflammatory properties.[3][4][5][6][7][8][2][10]

Antioxidant Activity

Phenolic compounds are well-known for their ability to scavenge free radicals. The hydroxyl
group on the aromatic ring can donate a hydrogen atom to neutralize reactive oxygen species
(ROS), thereby preventing oxidative damage to cells. Vanillyl alcohol itself has demonstrated
significant antioxidant activity.[9]

Anti-inflammatory Activity

Many methoxyphenol derivatives exhibit anti-inflammatory effects.[3][6][7] This activity is often
linked to the inhibition of key inflammatory mediators. For instance, some related compounds
have been shown to suppress the expression of cyclooxygenase-2 (COX-2) and the production
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of pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-a).[4] Vanillyl alcohol has
been shown to possess anti-inflammatory activity.[3]

Hypothesized Signaling Pathway:

The anti-inflammatory effects of methoxyphenols are often attributed to their interference with
the NF-kB signaling pathway. In response to inflammatory stimuli like lipopolysaccharide (LPS),
TNF-a is produced. TNF-a can then activate downstream signaling cascades, including MAP
kinases (e.g., p38, JNK) and IKK, which leads to the activation of the transcription factor NF-
KB. Activated NF-kB translocates to the nucleus and promotes the expression of pro-
inflammatory genes, including COX-2. 4-(Hydroxymethyl)-2-iodo-6-methoxyphenol may
inhibit one or more steps in this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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